Cas no 1170910-12-9 (1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid)

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid is a heterocyclic compound featuring a bipyrazole core with methyl substitutions at the 1,1',3',5' positions and a carboxylic acid functional group at the 5-position. This structure imparts versatility in coordination chemistry and potential applications in pharmaceutical and agrochemical research. The methyl groups enhance steric and electronic properties, while the carboxylic acid moiety allows for further functionalization or metal complexation. Its well-defined molecular architecture makes it suitable for use as a building block in synthetic chemistry or as a ligand in catalysis. The compound is typically characterized by high purity and stability, ensuring reliable performance in research applications.
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid structure
1170910-12-9 structure
Product Name:1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
CAS No:1170910-12-9
MF:C11H14N4O2
MW:234.254461765289
MDL:MFCD11501632
CID:1087963
PubChem ID:28284482
Update Time:2025-05-26

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,1',3',5'-Tetramethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
    • 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
    • 1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid(SALTDATA: FREE)
    • 1,1',3',5'-tetramethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylicacid
    • BBL031927
    • AKOS000276418
    • VS-10856
    • 1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
    • 1,1',3',5'-TETRAMETHYL-[3,4'-BIPYRAZOLE]-5-CARBOXYLIC ACID
    • 2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazole-3-carboxylic acid
    • EN300-1869754
    • MFCD11501632
    • 1170910-12-9
    • STL238614
    • 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
    • MDL: MFCD11501632
    • Inchi: 1S/C11H14N4O2/c1-6-10(7(2)14(3)12-6)8-5-9(11(16)17)15(4)13-8/h5H,1-4H3,(H,16,17)
    • InChI Key: FKDWPYRTWAUSSM-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C(C)=NN(C)C=2C)=NN1C)=O

Computed Properties

  • Exact Mass: 234.11167570g/mol
  • Monoisotopic Mass: 234.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 416.7±45.0 °C at 760 mmHg
  • Flash Point: 205.8±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Security Information

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T303025-10mg
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
1170910-12-9
10mg
$ 50.00 2022-06-02
TRC
T303025-50mg
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
1170910-12-9
50mg
$ 65.00 2022-06-02
TRC
T303025-100mg
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
1170910-12-9
100mg
$ 80.00 2022-06-02
abcr
AB265336-250 mg
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
1170910-12-9
250MG
€147.90 2022-03-03
abcr
AB265336-1 g
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
1170910-12-9
1g
€225.20 2022-03-03
Chemenu
CM275696-1g
1,1',3',5'-Tetramethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
1170910-12-9 95%
1g
$162 2023-02-03
Enamine
EN300-1869754-0.05g
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
1170910-12-9
0.05g
$329.0 2023-09-18
Enamine
EN300-1869754-0.1g
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
1170910-12-9
0.1g
$491.0 2023-09-18
Enamine
EN300-1869754-0.25g
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
1170910-12-9
0.25g
$701.0 2023-09-18
Enamine
EN300-1869754-0.5g
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
1170910-12-9
0.5g
$1103.0 2023-09-18

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Related Literature

Additional information on 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 1170910-12-9): An Emerging Compound in Pharmaceutical Research

1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 1170910-12-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of bipyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid is characterized by the presence of two pyrazole rings linked by a methylene bridge and substituted with methyl groups at specific positions. The carboxylic acid functional group at the 5-position of one of the pyrazole rings adds to its reactivity and potential for forming various derivatives. This structural complexity provides a foundation for exploring its interactions with biological systems and its potential as a lead compound in drug discovery.

Recent studies have highlighted the promising pharmacological properties of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid has shown significant antimicrobial activity against a range of pathogenic bacteria and fungi. A research team from the University of California reported in the Antimicrobial Agents and Chemotherapy journal that this compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. The antimicrobial activity is attributed to its ability to disrupt cell membrane integrity and interfere with essential metabolic processes.

The anticancer potential of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid has also been explored in several preclinical studies. A study published in Cancer Research in 2023 found that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to DNA damage and cell death. These findings suggest that 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid could be a valuable candidate for developing novel anticancer therapies.

The synthesis and characterization of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid have been extensively studied to optimize its production and purity. A recent paper in Organic Letters described an efficient synthetic route involving a series of condensation reactions followed by oxidative coupling steps. This method yields high-purity product with excellent yields, making it suitable for large-scale production and further pharmaceutical development.

In conclusion, 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 1170910-12-9) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.